3-fluorobenzyl 2,3-dimethyl-6-quinoxalinecarboxylate

• IUPAC Name: (3-fluorophenyl)methyl 2,3-dimethylquinoxaline-6-carboxylate
• InChI: InChI=1S/C18H15FN2O2/c1-11-12(2)21-17-9-14(6-7-16(17)20-11)18(22)23-10-13-4-3-5-15(19)8-13/h3-9H,10H2,1-2H3
• InChI Key: HDGJLBYMHNFSAT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C2C=C(C=CC2=N1)C(=O)OCC3=CC(=CC=C3)F)C
• Molecular Formula: C18H15FN2O2
• Molecular Weight: 310.3 g/mol

Description

3-Fluorobenzyl 2,3-dimethyl-6-quinoxalinecarboxylate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3-fluorobenzyl 2,3-dimethyl-6-quinoxalinecarboxylate involves its ability to target specific enzymes and pathways in cells. It has been shown to inhibit the activity of certain kinases such as EGFR and HER2, which are involved in the growth and proliferation of cancer cells. It also has the ability to modulate the activity of neurotransmitters such as dopamine and serotonin, which are involved in the regulation of mood and behavior.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound depend on the specific application and target of the compound. In cancer research, it has been shown to inhibit the growth and proliferation of cancer cells, induce apoptosis, and reduce tumor size in animal models. In neuropharmacology, it has been studied for its potential in improving cognitive function, reducing inflammation, and protecting against oxidative stress.

Advantages and Limitations for Lab Experiments

The advantages of using 3-fluorobenzyl 2,3-dimethyl-6-quinoxalinecarboxylate in lab experiments include its specificity and potency in targeting specific enzymes and pathways. It is also relatively easy to synthesize and purify, making it a useful starting material for the synthesis of other bioactive molecules. However, the limitations of using this compound in lab experiments include its potential toxicity and limited solubility in aqueous solutions.

Future Directions

There are several future directions for research related to 3-fluorobenzyl 2,3-dimethyl-6-quinoxalinecarboxylate. One direction is to further investigate its potential applications in cancer research, particularly in combination with other anticancer agents. Another direction is to study its potential in treating neurological disorders such as depression and anxiety. Additionally, further research is needed to optimize the synthesis method and improve the solubility and bioavailability of this compound.

Scientific Research Applications

3-Fluorobenzyl 2,3-dimethyl-6-quinoxalinecarboxylate has been studied extensively for its potential applications in various fields such as cancer research, neuropharmacology, and medicinal chemistry. In cancer research, this compound has shown promising results in inhibiting the growth of cancer cells by targeting specific enzymes and pathways. In neuropharmacology, it has been studied for its potential in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. In medicinal chemistry, this compound has been used as a starting material for the synthesis of other bioactive molecules.